Cas no 139091-78-4 (Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis-)
139091-78-4 structure
Product Name:Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis-
CAS No:139091-78-4
MF:C8H14N4O2
MW:198.222361087799
CID:1270608
PubChem ID:789676
Update Time:2025-04-20
Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis-
- 3,4-diethyl-1,3a,6,6a-tetrahydroimidazo[4,5-d]imidazole-2,5-dione
- SCHEMBL13036105
- Oprea1_021397
- Cis-1,6-diethyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
- 2,8-diethyl-2,4,6,8-tetraazabicyclo[3.3.0]octanedione-3,7
- STK862430
- 1,6-diethyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
- AKOS000507553
- CBDivE_007754
- 139091-78-4
- DTXSID20355024
-
- Inchi: 1S/C8H14N4O2/c1-3-11-6-5(9-7(11)13)10-8(14)12(6)4-2/h5-6H,3-4H2,1-2H3,(H,9,13)(H,10,14)
- InChI Key: RNUMZCRALZZCGI-UHFFFAOYSA-N
- SMILES: O=C1NC2C(N(CC)C(N2)=O)N1CC
Computed Properties
- Exact Mass: 198.11182
- Monoisotopic Mass: 198.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- PSA: 64.68
Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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